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Compound of Interest

Compound Name: cis-3-Octene

Cat. No.: B076891

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of cis-3-Octene
in a laboratory setting. The information is compiled from various safety data sheets and
chemical property databases to ensure best practices are followed.

Chemical and Physical Properties

cis-3-Octene is a colorless, highly flammable liquid.[1] It is crucial to be aware of its physical

and chemical properties to handle it safely.
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Property Value Source
CAS Number 14850-22-7 [1][2][3]
Molecular Formula CsHase [1][2]
Molecular Weight 112.22 g/mol [2]
Appearance Colorl.ess' to almost colorless 214
clear liquid

Boiling Point 123 °C [1][4]
Melting Point -126 °C [11[4]
Density 0.72 g/mL [1114]
Flash Point 17 °C [1]14]

Vapor Pressure

17.9 mmHg at 25°C

[1]5]

Refractive Index

1.4120 to 1.4150

[4]

Purity

>98.0% (GC)

[2]

Safety and Hazard Information

cis-3-Octene is classified as a hazardous substance. The following table summarizes its GHS
hazard and precautionary statements.
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GHS Classification Statement

H225: Highly flammable liquid and vapor. H304:

Hazard Statements . i
May be fatal if swallowed and enters airways.

Prevention: P210: Keep away from heat, sparks,
open flames, and hot surfaces. No smoking.[6]
P233: Keep container tightly closed.[6] P240:
Ground/bond container and receiving
equipment.[6] P241: Use explosion-proof
electrical/ventilating/lighting equipment.[6] P242:
Use only non-sparking tools.[6] P243: Take
precautionary measures against static
discharge.[6] P280: Wear protective gloves/eye
protection/face protection. Response:
P301+P310: IF SWALLOWED: Immediately call
a POISON CENTER or doctor/physician. P331:
Do NOT induce vomiting. P303+P361+P353: IF
ON SKIN (or hair): Take off immediately all

Precautionary Statements

contaminated clothing. Rinse skin with
water/shower. P370+P378: In case of fire: Use
dry sand, dry chemical, or alcohol-resistant
foam to extinguish. Storage: P403+P235: Store
in a well-ventilated place. Keep cool.[6] P405:
Store locked up. Disposal: P501: Dispose of
contents/container to an approved waste

disposal plant.

Detailed Protocols

A risk assessment should be conducted before handling cis-3-Octene to determine the
necessary PPE. The following is a general guideline:

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
o Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).

» Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.
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o Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume
hood. If ventilation is inadequate, use a NIOSH-approved respirator.

Preparation

Start: Before Handling
cis-3-Octene

Conduct Risk Assessment

\ 4
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PPH Requirements
Y
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Verification
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Caption: Personal Protective Equipment (PPE) selection workflow.

Proper storage is critical to maintain the stability of cis-3-Octene and prevent accidents.
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Container: Keep the container tightly closed.[7]

Location: Store in a well-ventilated, cool, and dry place.[7] The storage area should be
clearly identified and away from incompatible materials such as oxidizing agents and acids.

[7]
Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[7]

Equipment: Use non-sparking ventilation systems and explosion-proof equipment in the
storage area.[7]

Security: Store in a locked-up area with access restricted to authorized personnel.[7]
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Caption: Storage protocol for cis-3-Octene.
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Due to its high flammability, all handling procedures must be designed to minimize the risk of

ignition.

Work Area: Handle in a well-ventilated area, preferably inside a chemical fume hood.[3]

Grounding: Ground and bond the container and receiving equipment to prevent static
discharge.[7]

Tools: Use only non-sparking tools.[3]

Dispensing: When transferring the liquid, pour slowly to minimize splashing and the
generation of static electricity.

Avoidance: Avoid contact with skin and eyes and inhalation of vapors.[3][7]

Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after
handling.[7]

In the event of a spill, follow these procedures:

Evacuation: Evacuate personnel from the immediate area.[3]
Ignition Sources: Remove all sources of ignition.[3]

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so.

Absorption: For small spills, absorb with an inert, non-combustible material (e.g., sand, earth,
vermiculite).

Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[3]

Cleanup: Clean the spill area thoroughly with a suitable solvent, followed by washing with
soap and water.
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« |If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor. If
vomiting occurs, keep the head low so that stomach content doesn't get into the lungs.

« If on Skin (or hair): Immediately remove all contaminated clothing. Rinse skin with plenty of
water or shower.

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
symptoms persist, seek medical attention.

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Stability and Reactivity

While specific reactivity data is limited in the provided search results, general precautions
should be taken:

o Chemical Stability: The material is stable under recommended storage conditions.
» Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[3]
e Incompatible Materials: Keep away from strong oxidizing agents and acids.

e Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide
and carbon dioxide.[8]

e Hazardous Reactions: No information on hazardous reactions was available in the search
results.[3]

Disposal Considerations

Dispose of cis-3-Octene and its container in accordance with local, regional, and national
regulations. The substance should be sent to an approved waste disposal plant. Do not allow it
to enter drains or waterways.

This document is intended as a guide and should be supplemented with a thorough review of
the Safety Data Sheet (SDS) provided by the supplier and a comprehensive, institution-specific
risk assessment before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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